Cas no 2137142-92-6 (N-cyclopropyl-1-(2R)-pyrrolidin-2-ylmethanesulfonamide)

• Product Name: N-cyclopropyl-1-(2R)-pyrrolidin-2-ylmethanesulfonamide
• CAS No: 2137142-92-6
• MF: C₈H₁₆N₂O₂S
• MW: 204.289840698242
• CID: 6281253
• PubChem ID: 94233919
• Update Time: 2025-06-11

N-cyclopropyl-1-(2R)-pyrrolidin-2-ylmethanesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-cyclopropyl-1-(2R)-pyrrolidin-2-ylmethanesulfonamide
• EN300-1178884
• N-cyclopropyl-1-[(2R)-pyrrolidin-2-yl]methanesulfonamide
• 2137142-92-6

• Inchi： 1S/C8H16N2O2S/c11-13(12,10-7-3-4-7)6-8-2-1-5-9-8/h7-10H,1-6H2/t8-/m1/s1
• InChI Key： PRAJFZBZGWDACV-MRVPVSSYSA-N
• SMILES： S(C[C@H]1CCCN1)(NC1CC1)(=O)=O

Computed Properties

• Exact Mass: 204.09324893g/mol
• Monoisotopic Mass: 204.09324893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 66.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids and derivatives Organosulfonamides

Additional information on N-cyclopropyl-1-(2R)-pyrrolidin-2-ylmethanesulfonamide

Research Brief on N-cyclopropyl-1-(2R)-pyrrolidin-2-ylmethanesulfonamide (CAS: 2137142-92-6): Recent Advances and Applications

N-cyclopropyl-1-(2R)-pyrrolidin-2-ylmethanesulfonamide (CAS: 2137142-92-6) is a sulfonamide derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound, characterized by its unique structural features, including a cyclopropyl group and a pyrrolidine ring, has been investigated for its pharmacological properties, particularly in the context of central nervous system (CNS) disorders and enzyme inhibition. Recent studies have explored its synthesis, mechanism of action, and therapeutic potential, positioning it as a promising candidate for further development.

The synthesis of N-cyclopropyl-1-(2R)-pyrrolidin-2-ylmethanesulfonamide involves multi-step organic reactions, with a focus on achieving high enantiomeric purity due to the chiral center at the pyrrolidine ring. Recent advancements in asymmetric synthesis have improved the yield and scalability of this compound, making it more accessible for preclinical studies. Researchers have also developed novel analytical methods, such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy, to characterize its purity and stereochemistry, ensuring reproducibility in experimental settings.

Pharmacological studies have revealed that N-cyclopropyl-1-(2R)-pyrrolidin-2-ylmethanesulfonamide exhibits potent inhibitory activity against specific enzymes, including monoamine oxidase (MAO) and carbonic anhydrase (CA). These findings suggest its potential utility in treating neurodegenerative diseases, such as Parkinson's and Alzheimer's, as well as glaucoma and epilepsy. In vitro and in vivo experiments have demonstrated its ability to cross the blood-brain barrier (BBB), a critical factor for CNS-targeted therapeutics. Additionally, its favorable pharmacokinetic profile, including metabolic stability and low toxicity, further supports its candidacy for clinical development.

Recent collaborations between academic institutions and pharmaceutical companies have accelerated the exploration of N-cyclopropyl-1-(2R)-pyrrolidin-2-ylmethanesulfonamide's therapeutic applications. For instance, a 2023 study published in the Journal of Medicinal Chemistry highlighted its efficacy in animal models of depression, with comparable results to existing antidepressants but with fewer side effects. Another study focused on its role as a selective inhibitor of CA isoforms, offering insights into its potential as a targeted therapy for specific cancer types. These findings underscore the compound's versatility and broad applicability in drug discovery.

Despite these promising results, challenges remain in the development of N-cyclopropyl-1-(2R)-pyrrolidin-2-ylmethanesulfonamide. Issues such as optimizing its bioavailability and minimizing off-target effects require further investigation. Future research directions may include structural modifications to enhance its selectivity and efficacy, as well as large-scale clinical trials to validate its safety and therapeutic benefits. Nevertheless, the current body of research positions this compound as a valuable tool for advancing our understanding of sulfonamide-based therapeutics and their potential in addressing unmet medical needs.

In conclusion, N-cyclopropyl-1-(2R)-pyrrolidin-2-ylmethanesulfonamide (CAS: 2137142-92-6) represents a promising avenue for drug development, with demonstrated potential in CNS disorders, enzyme inhibition, and beyond. Its unique chemical structure, combined with recent advancements in synthesis and pharmacological evaluation, highlights its significance in the field of medicinal chemistry. Continued research and collaboration will be essential to fully realize its therapeutic potential and translate these findings into clinical applications.